Cas no 88151-67-1 (Phosphoric acid, 1-cyanocyclohexyl diethyl ester)
88151-67-1 structure
Product name:Phosphoric acid, 1-cyanocyclohexyl diethyl ester
Phosphoric acid, 1-cyanocyclohexyl diethyl ester Chemical and Physical Properties
Names and Identifiers
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- Phosphoric acid, 1-cyanocyclohexyl diethyl ester
- (1-cyanocyclohexyl) diethyl phosphate
- phosphoric acid (1-cyano-cyclohexyl) diethyl ester
- 1-cyanocyclohexyl diethyl phosphate
- 88151-67-1
- DTXSID70455907
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- Inchi： InChI=1S/C11H20NO4P/c1-3-14-17(13,15-4-2)16-11(10-12)8-6-5-7-9-11/h3-9H2,1-2H3
- InChI Key： AKZINVSBRMFRJH-UHFFFAOYSA-N
- SMILES： CCOP(=O)(OCC)OC1(CCCCC1)C#N
Computed Properties
- Exact Mass: 261.11299512g/mol
- Monoisotopic Mass: 261.11299512g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 68.6Ų
Phosphoric acid, 1-cyanocyclohexyl diethyl ester Related Literature
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Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
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W. Du,A. J. Cruz-Cabeza,S. Woutersen,R. J. Davey,Q. Yin Chem. Sci., 2015,6, 3515-3524
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R. Ghoreishi,G. J. Suppes RSC Adv., 2015,5, 68361-68368
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M. Amirul Islam,Ahasanul Karim,Chee Wai Woon,Baranitharan Ethiraj,Abu Yousuf RSC Adv., 2017,7, 4798-4805
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Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
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